(2R)-2-amino-N-methylpropanamide hydrochloride

• IUPAC Name: (2R)-2-amino-N-methylpropanamide;hydrochloride
• InChI: InChI=1S/C4H10N2O.ClH/c1-3(5)4(7)6-2;/h3H,5H2,1-2H3,(H,6,7);1H/t3-;/m1./s1
• InChI Key: UHWFDFLWTAIHRE-AENDTGMFSA-N
• Canonical SMILES: CC(C(=O)NC)N.Cl
• Isomeric SMILES: C[C@H](C(=O)NC)N.Cl
• Molecular Formula: C4H11ClN2O
• Molecular Weight: 138.59 g/mol
• CAS RN: 61302-99-6

Description

The description of a compound typically includes its chemical formula, molecular weight, and structural formula. It may also include information about the compound’s physical appearance.

Synthesis Analysis

Synthesis analysis involves detailing the methods and reactions used to synthesize the compound. This can include the starting materials, reaction conditions, and the sequence of reactions.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography or NMR spectroscopy to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, its stability, and the products it forms during reactions.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, and reactivity. These properties can often be predicted based on the compound’s structure.

Scientific Research Applications

Chiral GC–MS Analysis of Amino Acids

D-Alanine methylamide hydrochloride plays a crucial role in chiral gas chromatography-mass spectrometry (GC–MS) methods. Researchers use it to analyze secondary amino acids (AAs). .

Peptide Synthesis and Drug Development

D-Alanine methylamide hydrochloride is employed in peptide synthesis due to its chiral nature. Peptides containing D-amino acids have unique properties and can be potential drug candidates. .

Stabilization of Enzymes and Proteins

In enzymology and protein biochemistry, D-Alanine methylamide hydrochloride acts as a stabilizing agent. It helps maintain the activity and structure of enzymes and proteins during experiments. .

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for studying molecular structures. D-Alanine methylamide hydrochloride serves as a reference standard in NMR experiments. .

Chiral Separation Studies

Chiral compounds exhibit different properties based on their stereochemistry. Researchers study D-Alanine methylamide hydrochloride in chiral separation studies to understand enantiomer behavior. .

Biological and Pharmacological Investigations

D-Alanine methylamide hydrochloride’s unique structure makes it valuable for biological and pharmacological research. Scientists explore its interactions with receptors, enzymes, and cellular components. .

Mechanism of Action

Target of Action

D-Alanine methylamide hydrochloride primarily targets the enzyme D-alanine-D-alanine ligase (DdlA), which is an effective target for drug development against Mycobacterium tuberculosis . DdlA supplies a substrate of D-alanyl-D-alanine for peptidoglycan crosslinking by catalyzing the dimerization of two D-alanines .

Mode of Action

It is known that ddla catalyzes the atp-driven ligation of two d-alanine molecules to form a d-alanyl-d-alanine dipeptide . Inhibition of DdlA prevents bacterial growth, making this enzyme an attractive and viable target for searching effective antimicrobial drugs .

Biochemical Pathways

D-Alanine methylamide hydrochloride affects the biochemical pathway involving D-alanine-D-alanine ligase. This enzyme plays a crucial role in the synthesis of peptidoglycan, a major component of the bacterial cell wall . By inhibiting DdlA, D-Alanine methylamide hydrochloride disrupts the formation of peptidoglycan, thereby affecting bacterial growth .

Pharmacokinetics

It is known that the compound is a solid at room temperature and should be stored in a dark place under an inert atmosphere at 2-8°c for optimal stability .

Result of Action

The primary result of D-Alanine methylamide hydrochloride’s action is the inhibition of bacterial growth. By targeting DdlA and disrupting the formation of peptidoglycan, D-Alanine methylamide hydrochloride interferes with the structural integrity of the bacterial cell wall . This leads to a decrease in bacterial proliferation.

Safety and Hazards

This involves studying the compound’s toxicity, potential for causing harm, and any precautions that need to be taken while handling it.